![molecular formula C14H10BrN3S B2429978 5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol CAS No. 204077-08-7](/img/structure/B2429978.png)
5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The triazole ring is substituted with a phenyl group, a bromophenyl group, and a thiol group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through a series of reactions including nucleophilic substitution, condensation, and cyclization .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazole ring, which is a heterocyclic ring consisting of two carbon atoms and three nitrogen atoms. The ring is substituted at the 5-position with a bromophenyl group, at the 4-position with a phenyl group, and at the 3-position with a thiol group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-withdrawing bromine atom on the phenyl ring, the electron-donating thiol group, and the presence of the nitrogen atoms in the triazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom would increase its molecular weight and could influence its boiling and melting points .Scientific Research Applications
- Researchers have explored the anticancer potential of this compound. In a study by Ahsan et al., ten new analogs of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine were synthesized and evaluated for their anticancer activity . Some of these compounds demonstrated significant effects against specific cancer cell lines. For instance, compound 4e exhibited notable activity against the CNS cancer cell line SNB-75.
- In the field of nuclear medicine, researchers have used 5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol for radiosynthesis. For example, Zarrad et al. developed a multi-step labeling strategy for [18F]anle138b, which includes this compound as a precursor .
Anticancer Activity
Radiosynthesis
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to have anticancer activity , suggesting that the compound may target cancer cells or specific proteins within these cells.
Mode of Action
It’s worth noting that similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This suggests that the compound might interact with its targets through a similar mechanism, leading to changes at the molecular level .
Biochemical Pathways
Given the potential anticancer activity of similar compounds , it’s plausible that the compound could affect pathways related to cell growth and proliferation.
Pharmacokinetics
A study on similar compounds has described their synthesis, anticancer activity, molecular docking studies, adme, and toxicity prediction . This suggests that the compound could have similar pharmacokinetic properties, which would impact its bioavailability.
Result of Action
Similar compounds have demonstrated significant anticancer activity against certain cancer cell lines . This suggests that the compound could have a similar effect, potentially inhibiting the growth of cancer cells.
Action Environment
It’s worth noting that the efficacy of similar compounds in anticancer activity could potentially be influenced by factors such as the concentration of the compound, the type of cancer cells, and the specific conditions of the cellular environment .
properties
IUPAC Name |
3-(3-bromophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h1-9H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDNKKOJZQFGCRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol | |
CAS RN |
204077-08-7 |
Source
|
Record name | 5-(3-BROMOPHENYL)-4-PHENYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOLE-3-THIONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.